Cas no 90225-09-5 (5-Chloroquinoline-8-sulfonic Acid)

• Product Name: 5-Chloroquinoline-8-sulfonic Acid
• CAS No: 90225-09-5
• MF: C₉H₆ClNO₃S
• MW: 243.666840076447
• CID: 827080
• PubChem ID: 29976225
• Update Time: 2025-05-20

5-Chloroquinoline-8-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloroquinoline-8-sulfonic Acid
• 5-Chlor-chinolin-8-sulfonsaeure
• 5-Chloro-8-quinolinesulfonic Acid
• 5-chloro-quinoline-8-sulfonic acid
• 90225-09-5
• 5-CHLOROQUINOLINE-8-SULFONICACID
• AKOS027255610
• W10638
• DTXSID60652524
• FT-0664970
• AM804524
• A916543

• MDL： MFCD09753603
• Inchi： 1S/C9H6ClNO3S/c10-7-3-4-8(15(12,13)14)9-6(7)2-1-5-11-9/h1-5H,(H,12,13,14)
• InChI Key： SWAFLXKUWRFGNY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=CC=CN=2)S(=O)(=O)O

Computed Properties

• Exact Mass: 242.97600
• Monoisotopic Mass: 242.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: >300°C
• Solubility: Dimethyl Sulfoxide, Methanol
• PSA: 75.64000
• LogP: 3.21570
• Vapor Pressure: NO data available

5-Chloroquinoline-8-sulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 5-Chloroquinoline-8-sulfonic Acid

5-Chloroquinoline-8-Sulfonic Acid: A Comprehensive Overview

The compound with CAS No. 90225-09-5, commonly referred to as 5-Chloroquinoline-8-sulfonic acid, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a quinoline ring system with a chloro substituent at the 5-position and a sulfonic acid group at the 8-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various research domains.

5-Chloroquinoline-8-sulfonic acid has been extensively studied for its potential applications in drug design, materials science, and analytical chemistry. Recent advancements in synthetic methodologies have enabled researchers to explore its synthesis more efficiently. For instance, a study published in 2023 highlighted a novel approach to synthesizing this compound using microwave-assisted reactions, which significantly reduced the reaction time and improved yield compared to traditional methods.

The quinoline scaffold is well-known for its versatility in medicinal chemistry due to its ability to interact with various biological targets. The presence of the chloro group at the 5-position enhances the molecule's electronic properties, while the sulfonic acid group at the 8-position introduces hydrophilicity, making it suitable for applications in water-soluble drug delivery systems. This dual functionality has led researchers to investigate its potential as an antimicrobial agent. A recent study demonstrated that 5-chloroquinoline-8-sulfonic acid exhibits potent activity against gram-positive bacteria, suggesting its potential use in developing new antibiotics.

In addition to its biological applications, 5-chloroquinoline-8-sulfonic acid has found utility in materials science. Its ability to form stable metal complexes has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have promising applications in gas storage, catalysis, and sensing technologies. A 2023 research article reported that incorporating 5-chloroquinoline-8-sulfonic acid into MOFs significantly enhanced their adsorption capacity for CO₂, making them viable candidates for carbon capture technologies.

The sulfonic acid group also plays a crucial role in analytical chemistry. Due to its strong acidity and ionization behavior, 5-chloroquinoline-8-sulfonic acid is often used as a reference compound in chromatographic separations and spectroscopic analyses. Its distinct UV-vis absorption profile makes it an ideal candidate for developing sensors for environmental monitoring.

Recent studies have also explored the use of 5-chloroquinoline-8-sulfonic acid in photovoltaic devices. The molecule's ability to absorb light across the visible spectrum and its electron-withdrawing properties make it a promising candidate for dye-sensitized solar cells (DSSCs). A team of researchers reported that incorporating this compound into DSSCs improved their energy conversion efficiency by up to 10%, marking a significant advancement in renewable energy technologies.

Furthermore, 5-chloroquinoline-8-sulfonic acid has shown potential in anticancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. Its selective toxicity towards cancer cells compared to normal cells makes it a promising lead compound for developing novel anticancer therapies.

The synthesis of 5-chloroquinoline-8-sulfonic acid involves multiple steps, including chlorination of quinoline derivatives and subsequent sulfonation. Researchers have optimized these steps to achieve higher yields and better purity levels. For example, a two-step synthesis method involving nitration followed by reduction has been reported to produce high-quality samples suitable for both analytical and preparative purposes.

In terms of toxicity and environmental impact, studies have shown that 5-chloroquinoline-8-sulfonic acid exhibits low acute toxicity when administered at therapeutic doses. However, long-term exposure studies are still needed to fully assess its safety profile. Regulatory agencies are closely monitoring the use of this compound in pharmaceutical and industrial applications to ensure compliance with safety standards.

Looking ahead, the versatility of 5-chloroquinoline-8-sulfonic acid opens up numerous avenues for further research and development. Its unique combination of functional groups makes it an ideal candidate for exploring new chemical reactions, designing advanced materials, and developing innovative therapeutic agents.